Cas no 860572-38-9 (Ethyl 3-isopropyl(methyl)aminopropanoate)

• Product Name: Ethyl 3-isopropyl(methyl)aminopropanoate
• CAS No: 860572-38-9
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4717750
• Update Time: 2025-10-15

Ethyl 3-isopropyl(methyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[isopropyl(methyl)amino]propanoate
• Ethyl 3-(isopropyl(methyl)amino)propanoate
• STK502932
• T1627
• ethyl N-methyl-N-propan-2-yl-beta-alaninate
• BB 0240839
• 3-(Isopropyl-methyl-amino)-propionic acid ethyl ester
• Ethyl 3-isopropyl(methyl)aminopropanoate

• Inchi： 1S/C9H19NO2/c1-5-12-9(11)6-7-10(4)8(2)3/h8H,5-7H2,1-4H3
• InChI Key： VQJJKSUALOTQTL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN(C)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl 3-isopropyl(methyl)aminopropanoate

Ethyl 3-isopropyl(methyl)aminopropanoate (CAS No. 860572-38-9): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-isopropyl(methyl)aminopropanoate, identified by its unique Chemical Abstracts Service (CAS) number 860572-38-9, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This ester derivative, characterized by its complex structural framework, has garnered attention due to its potential applications in synthetic chemistry, drug development, and biochemical pathways. The compound's molecular structure, featuring both isopropyl and methyl amine substituents, suggests a versatile reactivity that could be leveraged in various biochemical interactions.

The synthesis and characterization of Ethyl 3-isopropyl(methyl)aminopropanoate involve meticulous chemical methodologies that ensure high purity and yield. Advanced spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy are employed to confirm the compound's structural integrity. These analytical methods provide detailed insights into the molecular dynamics and functional groups present, which are critical for understanding its biological activity.

In recent years, the field of chemical biology has seen remarkable advancements in the development of novel compounds with therapeutic potential. Ethyl 3-isopropyl(methyl)aminopropanoate has been explored as a precursor in the synthesis of bioactive molecules that interact with specific enzymatic targets. Its structural features make it a promising candidate for modulating metabolic pathways and inhibiting key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases and proteases, which are pivotal in cellular signaling cascades.

The pharmacokinetic properties of Ethyl 3-isopropyl(methyl)aminopropanoate are also under investigation to assess its suitability for therapeutic applications. Research has focused on understanding its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for optimizing drug delivery systems and ensuring maximal therapeutic efficacy while minimizing adverse effects. Computational modeling techniques have been utilized to predict the compound's behavior in biological systems, providing valuable insights into its potential interactions with biological targets.

One of the most exciting aspects of Ethyl 3-isopropyl(methyl)aminopropanoate is its role in the development of targeted therapies. By modifying its structural framework, researchers can fine-tune its biological activity to achieve specific therapeutic outcomes. For instance, incorporating additional functional groups can enhance its binding affinity to disease-causing proteins or enzymes. This flexibility makes it a valuable tool in medicinal chemistry, enabling the design of highly specific and effective drugs.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in agrochemical research as a precursor for developing novel pesticides and herbicides. These derivatives can target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices. The versatility of Ethyl 3-isopropyl(methyl)aminopropanoate underscores its significance across multiple scientific disciplines.

In conclusion, Ethyl 3-isopropyl(methyl)aminopropanoate (CAS No. 860572-38-9) represents a fascinating compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing scientific understanding and developing innovative solutions for complex diseases.